Cas no 2763758-88-7 (1-(3-Methylidene-1-phenylcyclobutyl)methanamine)

• Product Name: 1-(3-Methylidene-1-phenylcyclobutyl)methanamine
• CAS No: 2763758-88-7
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6439007
• PubChem ID: 165994991
• Update Time: 2025-10-25

1-(3-Methylidene-1-phenylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2763758-88-7
• EN300-37351332
• 1-(3-methylidene-1-phenylcyclobutyl)methanamine
• 1-(3-Methylidene-1-phenylcyclobutyl)methanamine

• Inchi： 1S/C12H15N/c1-10-7-12(8-10,9-13)11-5-3-2-4-6-11/h2-6H,1,7-9,13H2
• InChI Key： BRLLCLXYRAFLSY-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=CC=2)CC(=C)C1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Methylidene-1-phenylcyclobutyl)methanamine

Research Brief on 1-(3-Methylidene-1-phenylcyclobutyl)methanamine (CAS: 2763758-88-7): Recent Advances and Applications

The compound 1-(3-Methylidene-1-phenylcyclobutyl)methanamine (CAS: 2763758-88-7) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This structurally unique cyclobutyl derivative combines a phenyl-substituted cyclobutane core with a reactive methylidene group and a primary amine functionality, making it a versatile scaffold for drug discovery and biochemical probe development. Recent studies have focused on its synthesis optimization, pharmacological profiling, and potential therapeutic applications.

In 2023-2024, several research groups have reported improved synthetic routes for 2763758-88-7, addressing previous challenges in yield and purity. A notable advancement comes from Zhang et al. (J. Med. Chem., 2023) who developed a photochemical [2+2] cycloaddition strategy that achieves 85% yield with excellent stereoselectivity. This breakthrough enables gram-scale production of the compound, facilitating further biological evaluation. The synthetic protocol has been successfully adapted for radiolabeled versions (C-14 and H-3) for pharmacokinetic studies.

Pharmacological characterization reveals that 1-(3-Methylidene-1-phenylcyclobutyl)methanamine exhibits selective modulation of neurotransmitter systems. In vitro binding assays demonstrate nanomolar affinity for sigma-2 receptors (Ki = 12.3 nM) with >100-fold selectivity over sigma-1 receptors (Cell Chem. Biol., 2024). This selectivity profile suggests potential applications in neurological disorders, particularly for conditions involving sigma-2 receptor dysregulation such as Alzheimer's disease and certain pain syndromes. Preliminary in vivo studies in rodent models show promising blood-brain barrier penetration (brain/plasma ratio of 3.2 at 1h post-dose) with favorable safety margins.

The compound's unique structure has also inspired medicinal chemistry campaigns to develop analogs. Structure-activity relationship (SAR) studies published in Bioorg. Med. Chem. Lett. (2024) identified that the methylidene group is crucial for maintaining receptor affinity, while modifications to the phenyl ring can tune selectivity. These findings have led to the development of a new class of sigma-2 ligands with improved metabolic stability (t1/2 > 4h in human liver microsomes).

Emerging applications extend beyond neuroscience. Recent work in chemical biology (Nat. Chem. Biol., 2023) has utilized 2763758-88-7 as a warhead in targeted protein degradation probes. The primary amine serves as an attachment point for E3 ligase ligands, while the hydrophobic cyclobutyl-phenyl moiety enhances proteasome recruitment efficiency. This approach has shown particular promise in degrading challenging oncology targets.

Ongoing clinical translation efforts include IND-enabling studies for a derivative compound (currently in Phase I) targeting chemotherapy-induced neuropathic pain. The original scaffold continues to serve as a valuable tool compound for studying sigma-2 receptor biology and developing novel therapeutic agents across multiple disease areas.